Cas no 2209881-38-7 (Spiro[benz[c]​indeno[2,​1-​a]​carbazole-​14(13H)​,​9'-​[9H]​fluorene])

• Product Name: Spiro[benz[c]​indeno[2,​1-​a]​carbazole-​14(13H)​,​9'-​[9H]​fluorene]
• CAS No: 2209881-38-7
• MF: C₃₅H₂₁N
• MW: 455.55
• CID: 5070028
• PubChem ID: 134354142
• Update Time: 2026-03-01

Spiro[benz[c]​indeno[2,​1-​a]​carbazole-​14(13H)​,​9'-​[9H]​fluorene] Chemical and Physical Properties

Names and Identifiers

• 13H-Spiro[benzo[c]indeno[2,1-a]carbazole-14,9'-fluorene]
• 2209881-38-7
• SCHEMBL19980383
• F75994
• spiro[3-azahexacyclo[15.7.0.02,10.04,9.011,16.018,23]tetracosa-1(17),2(10),4,6,8,11,13,15,18,20,22-undecaene-24,9'-fluorene]
• 24'-azaspiro[fluorene-9,3'-hexacyclo[15.7.0.0(2),(1)?.0?,?.0(1)(1),(1)?.0(1)?,(2)(3)]tetracosan]-1'(17'),2'(10'),4',6',8',11'(16'),12',14',18'(23'),19',21'-undecaene
• Spiro[benz[c]indeno[2,1-a]carbazole-14(13H),9'-[9H]fluorene]
• BS-53539
• DB-418748
• 13H-Spiro[benz[c]indeno[2,1-a]carbazole-14,9 inverted exclamation marka-fluorene
• Spiro[benz[c]​indeno[2,​1-​a]​carbazole-​14(13H)​,​9'-​[9H]​fluorene]

• Inchi： 1S/C35H21N/c1-2-14-24-23(13-1)31-25-15-5-9-19-29(25)35(33(31)34-32(24)26-16-6-10-20-30(26)36-34)27-17-7-3-11-21(27)22-12-4-8-18-28(22)35/h1-20,36H
• InChI Key： DHDJGAXUDYQDJQ-UHFFFAOYSA-N
• SMILES： C12=C3C(=C4C(C5=CC=CC=C5C54C4=CC=CC=C4C4C5=CC=CC=4)=C1C=CC=C2)NC1C3=CC=CC=1

Computed Properties

• Exact Mass: 455.167399674g/mol
• Monoisotopic Mass: 455.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 15.8Ų

Additional information on Spiro[benz[c]​indeno[2,​1-​a]​carbazole-​14(13H)​,​9'-​[9H]​fluorene]

Spiro[benz[c]indeno[2,1-a]carbazole-14(13H),9'-[9H]fluorene]: A Comprehensive Overview

The compound Spiro[benz[c]indeno[2,1-a]carbazole-14(13H),9'-[9H]fluorene], with the CAS number 2209881-38-7, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. This compound is characterized by its unique spiro structure, which combines a carbazole moiety with a fluorene unit. The spiro junction in this molecule plays a crucial role in determining its electronic properties, making it an intriguing subject for research in optoelectronic applications.

Recent studies have highlighted the potential of Spiro[benz[c]indeno[2,1-a]carbazole-14(13H),9'-[9H]fluorene] as a building block for advanced materials. Its ability to exhibit strong fluorescence under UV light has made it a candidate for applications in bioimaging and sensing technologies. Moreover, the compound's high thermal stability and excellent electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

One of the most notable aspects of this compound is its structural versatility. The spiro linkage between the carbazole and fluorene units allows for fine-tuning of electronic properties by modifying substituents or incorporating additional functional groups. This feature has been exploited in recent research to develop novel materials with tailored emission spectra and enhanced device performance.

In terms of synthesis, Spiro[benz[c]indeno[2,1-a]carbazole-14(13H),9'-[9H]fluorene] is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent cyclization reactions. The synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for both academic research and industrial applications.

The optical properties of this compound have been extensively studied using techniques such as UV-vis spectroscopy and photoluminescence spectroscopy. These studies have revealed that the spiro structure significantly influences the absorption and emission characteristics of the molecule. For instance, the presence of the carbazole unit enhances the molecule's ability to absorb light in the visible region, while the fluorene unit contributes to its high quantum yield in fluorescence.

Another area of active research is the integration of Spiro[benz[c]indeno[2,1-a]carbazole-14(13H),9'-[9H]fluorene] into polymer frameworks. By incorporating this compound into conjugated polymers, researchers have demonstrated improved charge transport properties and enhanced stability in organic electronic devices. This development holds promise for advancing next-generation displays and flexible electronics.

In conclusion, Spiro[benz[c]indeno[2,1-a]carbazole-14(13H),9'-[9H]fluorene] represents a cutting-edge material with diverse applications in optoelectronics and materials science. Its unique spiro structure, combined with favorable electronic and optical properties, positions it as a key player in the development of advanced functional materials. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.